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A Technical Guide to the Physical Properties of
Butanal Oxime
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

butanal oxime, with a specific focus on its boiling and melting points. This document is

intended to serve as a valuable resource for laboratory and research applications, offering

detailed data, experimental methodologies, and a conceptual framework for understanding the

relationship between the molecule's structure and its physical characteristics.

Introduction to Butanal Oxime
Butanal oxime, also known as butyraldehyde oxime, is an organic compound belonging to the

family of oximes. It is formed through the condensation reaction of n-butanal with

hydroxylamine.[1][2] Its chemical structure consists of a butyl group attached to a carbon-

nitrogen double bond, with a hydroxyl group bonded to the nitrogen atom. This structure gives

rise to specific intermolecular forces that dictate its physical properties. Butanal oxime is

utilized in various industrial applications, including as an anti-skinning agent in paints and

lacquers and in the synthesis of other organic compounds.[1][2]
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The physical properties of butanal oxime have been determined by various experimental

methods. The following table summarizes the reported values for its boiling and melting points

from multiple sources.

Physical Property Value Source(s)

Boiling Point 152-154 °C at 760 mmHg [3]

154 °C [2]

306 °F (152.2 °C) at 760

mmHg
[1][4]

157-158 °C [5]

Melting Point -29.5 °C [2][3][6]

-21.1 °F (-29.5 °C) [1]

Experimental Protocols for Determining Physical
Properties
The determination of accurate boiling and melting points is crucial for the characterization and

purity assessment of chemical compounds. The following are standard experimental protocols

that can be employed for butanal oxime.

Melting Point Determination (Capillary Method)
The capillary method is a widely used technique for determining the melting point of a solid

crystalline substance.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)
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Heating medium (e.g., mineral oil)

Sample of butanal oxime (in solid form)

Procedure:

Sample Preparation: A small amount of solid butanal oxime is finely powdered and packed

into the bottom of a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then immersed in the heating bath of the

melting point apparatus.

Heating: The heating bath is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point of butanal oxime.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (the completion of

melting) are recorded. This range is the melting point of the sample.

Cooling and Repetition: The apparatus is allowed to cool, and the determination can be

repeated with a fresh sample to ensure accuracy.

Boiling Point Determination (Distillation Method)
The distillation method is a standard procedure for determining the boiling point of a liquid.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or water bath
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Boiling chips

Sample of butanal oxime

Procedure:

Apparatus Assembly: A distillation apparatus is assembled with the butanal oxime sample

and a few boiling chips in the distillation flask. The thermometer is positioned so that the top

of the bulb is level with the side arm of the distillation flask leading to the condenser.

Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises and

surrounds the thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the

substance at the given atmospheric pressure.

Pressure Correction: Since the boiling point is dependent on pressure, the recorded

atmospheric pressure should be noted. If the pressure is not at standard sea level (760

mmHg), a nomograph or the Clausius-Clapeyron equation can be used to correct the boiling

point to the normal boiling point.

Structure-Property Relationship
The physical properties of butanal oxime are a direct consequence of its molecular structure

and the resulting intermolecular forces. The following diagram illustrates this relationship.
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Relationship Between Butanal Oxime Structure and Physical Properties

Molecular Structure

Intermolecular Forces

Physical Properties

{Butanal Oxime | CH3(CH2)2CH=NOH}

{Hydrogen Bonding | O-H group}

enables

{Dipole-Dipole | C=N bond}

creates

{London Dispersion Forces | Butyl chain}

exhibits

{Boiling Point | Energy to overcome intermolecular forces in liquid}

significantly increases

{Melting Point | Energy to break crystal lattice}

influencescontributes to influences contributes to influences

Click to download full resolution via product page

Caption: Molecular structure and its influence on physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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